Cas no 954224-18-1 (4-chloro-6-(2,5-dichlorophenyl)pyrimidine)

• Product Name: 4-chloro-6-(2,5-dichlorophenyl)pyrimidine
• CAS No: 954224-18-1
• MF: C₁₀H₅Cl₃N₂
• MW: 259.519098997116
• CID: 5733801
• Update Time: 2025-06-14

4-chloro-6-(2,5-dichlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-(2,5-dichlorophenyl)-
• 4-chloro-6-(2,5-dichlorophenyl)pyrimidine

• Inchi： 1S/C10H5Cl3N2/c11-6-1-2-8(12)7(3-6)9-4-10(13)15-5-14-9/h1-5H
• InChI Key： PXLDKYWIAANDMR-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC(Cl)=CC=C2Cl)=CC(Cl)=N1

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 368.1±37.0 °C(Predicted)
• pka: -2.58±0.26(Predicted)

Additional information on 4-chloro-6-(2,5-dichlorophenyl)pyrimidine

Recent Advances in the Study of 4-chloro-6-(2,5-dichlorophenyl)pyrimidine (CAS: 954224-18-1) in Chemical Biology and Pharmaceutical Research

4-chloro-6-(2,5-dichlorophenyl)pyrimidine (CAS: 954224-18-1) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique chloro-substituted phenyl and pyrimidine moieties, has been explored for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the most notable advancements in the study of 4-chloro-6-(2,5-dichlorophenyl)pyrimidine is its application in the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound as a scaffold to design and synthesize potent inhibitors targeting specific kinases, such as EGFR and VEGFR. These inhibitors have shown promising results in preclinical studies, demonstrating high selectivity and efficacy in inhibiting tumor growth.

In addition to its role in kinase inhibitor development, 4-chloro-6-(2,5-dichlorophenyl)pyrimidine has also been investigated for its potential as an antimicrobial agent. Recent studies have explored its activity against a range of bacterial and fungal pathogens, with some derivatives exhibiting potent inhibitory effects. This has opened new avenues for the development of next-generation antibiotics, particularly in the face of rising antibiotic resistance.

The synthetic pathways for 4-chloro-6-(2,5-dichlorophenyl)pyrimidine have also been optimized in recent research. Advances in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity, reducing the need for hazardous reagents and minimizing waste generation.

Furthermore, computational studies have provided deeper insights into the molecular interactions and binding modes of 4-chloro-6-(2,5-dichlorophenyl)pyrimidine derivatives. Molecular docking and dynamics simulations have revealed key structural features that contribute to their biological activity, guiding the rational design of more effective compounds. These computational approaches, combined with experimental validation, have accelerated the discovery of new drug candidates.

Despite these advancements, challenges remain in the clinical translation of 4-chloro-6-(2,5-dichlorophenyl)pyrimidine-based therapeutics. Issues such as bioavailability, toxicity, and pharmacokinetic properties need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these limitations and enhance the therapeutic potential of this compound.

In conclusion, 4-chloro-6-(2,5-dichlorophenyl)pyrimidine (CAS: 954224-18-1) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, antimicrobial therapy, and other areas underscore its importance in drug discovery. Continued research and innovation are expected to unlock new possibilities for this compound, paving the way for novel therapeutic interventions.